Cas no 1053656-51-1 (O5-tert-butyl O2-ethyl 6,7-dihydro-4H-thiazolo[5,4-c]pyridine-2,5-dicarboxylate)

• Product Name: O5-tert-butyl O2-ethyl 6,7-dihydro-4H-thiazolo[5,4-c]pyridine-2,5-dicarboxylate
• CAS No: 1053656-51-1
• MF: C₁₄H₂₀N₂O₄S
• MW: 312.384602546692
• MDL: MFCD11109462
• CID: 69766
• PubChem ID: 45489909
• Update Time: 2025-10-29

O5-tert-butyl O2-ethyl 6,7-dihydro-4H-thiazolo[5,4-c]pyridine-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 5-tert-Butyl 2-ethyl 6,7-dihydrothiazolo[5,4-c]pyridine-2,5(4H)-dicarboxylate
• 5-O-tert-butyl 2-O-ethyl 6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridine-2,5-dicarboxylate
• 5-tert-Butyl 2-ethyl 6,7-dihydrothiazolo-[5,4-c]pyridine-2,5(4H)-dicarboxylate
• Thiazolo[5,4-c]pyridine-2,5(4H)-dicarboxylic acid, 6,7-dihydro-, 5-(1,1-dimethylethyl) 2-ethyl ester
• Ethyl 5-Boc-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine-2-carboxylate
• 5-tert-Butyl 2-ethyl 6,7-dihydrothiazolo[5,4-c]pyridine-2,5(4H)
• Ethyl 5-Boc-4,5,6,7-tetrahydro-1,3-thiazolo[5,4-c]pyridine-2-carboxylate
• 5-tert-butyl 2-ethyl 4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-2,5-dicarboxylate
• 6,7-Dihydrothiazolo[5,4-c]pyridine-2,5(4H)-dicarboxylic acid 5-(tert-butyl) 2-ethyl ester
• PubChem15958
• BCP14938
• TRA0061775
• SY004975
• AB1000306
• AX8158811
• Y6630
• ST24044950
• O5-tert-butyl O2-ethyl 6,7-dihydro-4H-thiazolo[5,4-c]pyridine-2,5-dicarboxylate
• 6-Boc-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine-2-carboxylic acid ethyl ester
• FT-0649027
• AMY20502
• 1053656-51-1
• DTXSID00670505
• Ethyl5-Boc-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine-2-carboxylate
• CS-0044451
• SCHEMBL978537
• MFCD11109462
• AKOS015854295
• AC-29522
• 5-tert-butyl 2-ethyl 6,7-dihydro[1,3]thiazolo[5,4-c]pyridine-2,5(4h)-dicarboxylate
• DB-012284
• 5-TERT-BUTYL 2-ETHYL 4H,6H,7H-[1,3]THIAZOLO[5,4-C]PYRIDINE-2,5-DICARBOXYLATE

• MDL： MFCD11109462
• Inchi： 1S/C14H20N2O4S/c1-5-19-12(17)11-15-9-6-7-16(8-10(9)21-11)13(18)20-14(2,3)4/h5-8H2,1-4H3
• InChI Key： ZCUHIQJCEMMTLK-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=NC2=C1CN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 312.11400
• Monoisotopic Mass: 312.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97
• XLogP3: 2.3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.241
• Melting Point: No data available
• Boiling Point: 429.0±55.0℃ at 760 mmHg
• Flash Point: No data available
• PSA: 96.97000
• LogP: 2.55090
• Vapor Pressure: No data available

O5-tert-butyl O2-ethyl 6,7-dihydro-4H-thiazolo[5,4-c]pyridine-2,5-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on O5-tert-butyl O2-ethyl 6,7-dihydro-4H-thiazolo[5,4-c]pyridine-2,5-dicarboxylate

Comprehensive Overview of O5-tert-butyl O2-ethyl 6,7-dihydro-4H-thiazolo[5,4-c]pyridine-2,5-dicarboxylate (CAS No. 1053656-51-1)

O5-tert-butyl O2-ethyl 6,7-dihydro-4H-thiazolo[5,4-c]pyridine-2,5-dicarboxylate (CAS No. 1053656-51-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This heterocyclic compound features a unique thiazolo[5,4-c]pyridine core, which is known for its potential biological activities. The presence of both tert-butyl and ethyl ester groups enhances its stability and solubility, making it a valuable intermediate in drug discovery and development.

The compound's molecular structure combines a thiazole ring fused with a pyridine moiety, a configuration that is increasingly explored for its pharmacological properties. Researchers are particularly interested in its potential as a building block for kinase inhibitors and GPCR modulators, which are critical in treating various diseases, including cancer and neurological disorders. The dicarboxylate functionality further allows for versatile chemical modifications, enabling the synthesis of diverse derivatives with tailored properties.

In recent years, the demand for O5-tert-butyl O2-ethyl 6,7-dihydro-4H-thiazolo[5,4-c]pyridine-2,5-dicarboxylate has surged due to its applications in high-throughput screening and combinatorial chemistry. These techniques are pivotal in modern drug discovery, where speed and efficiency are paramount. The compound's compatibility with automated synthesis platforms has also made it a favorite among pharmaceutical companies aiming to accelerate their R&D pipelines.

From a synthetic chemistry perspective, the preparation of O5-tert-butyl O2-ethyl 6,7-dihydro-4H-thiazolo[5,4-c]pyridine-2,5-dicarboxylate involves multi-step reactions, often starting from readily available precursors like 2-aminopyridine and carbon disulfide. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity, addressing the growing need for scalable and cost-effective production methods.

The compound's physicochemical properties, including its melting point, solubility, and stability, have been extensively studied to ensure its suitability for various applications. For instance, its moderate solubility in organic solvents like DMSO and DMF makes it ideal for use in biological assays, while its stability under ambient conditions ensures long shelf life and ease of handling.

Beyond pharmaceuticals, O5-tert-butyl O2-ethyl 6,7-dihydro-4H-thiazolo[5,4-c]pyridine-2,5-dicarboxylate has found niche applications in material science and agrochemical research. Its robust heterocyclic framework serves as a precursor for designing advanced materials with tailored electronic properties, while its bioactive potential is being explored for developing next-generation pesticides and herbicides.

The global market for O5-tert-butyl O2-ethyl 6,7-dihydro-4H-thiazolo[5,4-c]pyridine-2,5-dicarboxylate is expected to grow steadily, driven by increasing R&D investments in the life sciences sector. Key players in the chemical and pharmaceutical industries are actively expanding their portfolios to include such high-value intermediates, catering to the evolving needs of researchers and manufacturers alike.

In conclusion, O5-tert-butyl O2-ethyl 6,7-dihydro-4H-thiazolo[5,4-c]pyridine-2,5-dicarboxylate (CAS No. 1053656-51-1) represents a versatile and promising compound with wide-ranging applications. Its unique structural features, coupled with its synthetic accessibility and functional versatility, make it a valuable asset in both academic and industrial settings. As research continues to uncover new potentials, this compound is poised to play an even more significant role in advancing science and technology.